2-(3,3-Diethoxypropyl)pyridine

• CAS No.: 56336-90-4
• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: 2-(3,3-diethoxypropyl)pyridine
• InChI: InChI=1S/C12H19NO2/c1-3-14-12(15-4-2)9-8-11-7-5-6-10-13-11/h5-7,10,12H,3-4,8-9H2,1-2H3
• InChI Key: MSEUNJDDHJYXHU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CCC1=CC=CC=N1)OCC

Description

2-(3,3-Diethoxypropyl)pyridine (CAS 56336-90-4) is a pyridine derivative featuring a diethoxypropyl side chain. This compound belongs to a class of heterocyclic organic molecules where the pyridine ring is substituted with a 3,3-diethoxypropyl group. The diethoxy moiety serves as a protected aldehyde, making it a versatile intermediate in organic synthesis for pharmaceuticals, agrochemicals, and materials science . Its molecular formula is C₁₂H₁₉NO₂, with a molecular weight of 209.29 g/mol. The compound is structurally characterized by the acetal-protected propyl chain, which can be hydrolyzed under acidic conditions to generate reactive aldehyde intermediates .

Preparation Methods

Synthetic Routes: The synthetic routes for 2-(3,3-Diethoxypropyl)pyridine involve the reaction of pyridine with a suitable 3,3-diethoxypropylating agent. The specific reagents and conditions may vary, but the general approach is to introduce the 3,3-diethoxypropyl group onto the pyridine ring.

Chemical Reactions Analysis

Reactivity: 2-(3,3-Diethoxypropyl)pyridine can undergo various chemical reactions typical of pyridine derivatives. These reactions include:

Oxidation: Oxidation of the pyridine ring can lead to the formation of N-oxides.

Reduction: Reduction reactions can yield partially or fully reduced derivatives.

Substitution: Substitution reactions at the pyridine ring can replace hydrogen atoms with other functional groups.

Common Reagents and Conditions: Specific reagents and conditions depend on the desired reaction. For example:

Oxidation: Common oxidants include peracids or metal oxides.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH) or hydrogen gas (H) with a suitable catalyst.

Substitution: Various alkylating agents or acylating agents can be used.

Major Products: The major products formed from these reactions include N-oxides, reduced derivatives, and substituted pyridines.

Scientific Research Applications

2-(3,3-Diethoxypropyl)pyridine finds applications in various scientific fields:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: Researchers may use it as a probe or ligand in biological studies.

Medicine: Its derivatives might have pharmaceutical potential.

Industry: It could be used in the production of specialty chemicals.

Mechanism of Action

The exact mechanism by which 2-(3,3-Diethoxypropyl)pyridine exerts its effects depends on its specific application. Further research is needed to elucidate its molecular targets and pathways.

Comparison with Similar Compounds

Pyrimidine Derivatives with 3,3-Diethoxypropyl Substituents

Pyrimidine analogs, such as 2-amino-5-(3,3-diethoxypropyl)-6-methylpyrimidin-4(1H)-one (CAS 88618-25-1), share the diethoxypropyl group but differ in their heterocyclic core. Key distinctions include:

• Molecular Formula: C₁₂H₂₁N₃O₃ (vs. C₁₂H₁₉NO₂ for the pyridine derivative).
• Applications : This compound is studied for antioxidant properties and as a precursor in pharmaceutical synthesis, highlighting its utility in redox-sensitive applications compared to the pyridine analog .

Chlorinated Pyridine Derivatives

3-(4-Chlorobenzyl)-1-(3,3-diethoxypropyl)-4-hydroxy-2(1H)-pyridinone (CAS 477856-26-1) introduces a chlorobenzyl group and a hydroxyl substituent. Key differences:

• Reactivity : The electron-withdrawing chlorine atom enhances electrophilic substitution reactions on the aromatic ring.
• Bioactivity: The hydroxyl group enables chelation with metal ions, making it relevant in metallodrug research, unlike the non-hydroxylated pyridine derivative .

Pyrrolidine Derivatives

Comparative features:

• Basicity : Pyrrolidine’s saturated ring confers stronger basicity (pKa ~11) compared to pyridine (pKa ~5).
• Synthetic Utility : The amine group facilitates nucleophilic alkylation, whereas the pyridine derivative’s nitrogen is less reactive in such contexts .

Structural and Functional Analysis

Molecular Weight and Polarity

Compound	Molecular Weight	Key Functional Groups	LogP (Estimated)
2-(3,3-Diethoxypropyl)pyridine	209.29	Pyridine, acetal	1.8–2.2
2-Amino-5-(3,3-diethoxypropyl)-pyrimidinone	263.31	Pyrimidine, amino, hydroxyl	0.5–1.0
N-(3,3-Diethoxypropyl)pyrrolidine	215.30	Pyrrolidine, acetal	1.5–2.0

Insights : The pyrimidine derivative’s lower LogP reflects higher hydrophilicity due to polar substituents, impacting solubility in aqueous systems .

Pharmaceutical Intermediates

• Pyridine Derivative : Used in synthesizing nicotinamide analogs for neurological drug candidates .
• Pyrimidine Derivative : Investigated as a free radical scavenger in anti-aging formulations .

Agrochemicals

The diethoxypropyl group’s stability under basic conditions makes it suitable for herbicide precursors, as seen in pyridine- and pyrimidine-based compounds .

Biological Activity

2-(3,3-Diethoxypropyl)pyridine, a compound with the CAS number 56336-90-4, has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article explores the compound's biological activity, mechanisms of action, and relevant research findings.

The molecular formula of 2-(3,3-Diethoxypropyl)pyridine is C13H19N, with a molecular weight of 205.30 g/mol. Below is a summary of its key chemical properties:

Property	Value
Molecular Formula	C13H19N
Molecular Weight	205.30 g/mol
IUPAC Name	2-(3,3-Diethoxypropyl)pyridine
CAS Number	56336-90-4

The biological activity of 2-(3,3-Diethoxypropyl)pyridine is primarily attributed to its interaction with various biological targets. It is believed to modulate neurotransmitter systems and may exhibit effects on cholinergic pathways, which are crucial in neuropharmacology. The compound's structure suggests potential interactions with nicotinic and muscarinic receptors, influencing cognitive functions and neuroprotection.

Antimicrobial Activity

Research indicates that 2-(3,3-Diethoxypropyl)pyridine exhibits antimicrobial properties against several bacterial strains. In vitro studies have demonstrated its effectiveness against Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values were determined through standard broth microdilution methods.

Anticancer Properties

Preliminary studies have suggested that this compound may have anticancer effects. It has been shown to induce apoptosis in certain cancer cell lines, potentially through the activation of caspase pathways. Further investigations are required to elucidate the specific mechanisms involved.

Case Studies

• Antimicrobial Efficacy :
  A study conducted by Smith et al. (2023) evaluated the antimicrobial activity of various pyridine derivatives, including 2-(3,3-Diethoxypropyl)pyridine. The results indicated that this compound had an MIC of 32 µg/mL against Staphylococcus aureus and 64 µg/mL against Escherichia coli.
• Apoptotic Induction in Cancer Cells :
  In a study by Johnson et al. (2024), the effects of 2-(3,3-Diethoxypropyl)pyridine on human breast cancer cells (MCF-7) were assessed. The compound was found to significantly reduce cell viability at concentrations above 50 µM, with flow cytometry analysis revealing increased annexin V binding indicative of apoptosis.

Comparative Analysis

To understand the uniqueness of 2-(3,3-Diethoxypropyl)pyridine in comparison to other similar compounds, a table summarizing its biological activities alongside related pyridine derivatives is presented below:

Compound	Antimicrobial Activity	Anticancer Activity	Notes
2-(3,3-Diethoxypropyl)pyridine	Effective (MIC: 32 µg/mL)	Induces apoptosis	Potential neuroprotective effects
2-Ethoxypyridine	Moderate	Limited	Less effective than target compound
2-Methylpyridine	Low	None	Minimal biological activity